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Compound of Interest

Compound Name:
4-Bromo-3-

(methoxycarbonyl)benzoic acid

CAS No.: 41684-08-6

Cat. No.: B2658716

Get Quote

A comprehensive analysis of the properties, synthesis, and hazard profile of 4-((4-ethyl-5-(2-

hydroxy-4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)benzene-1,3-diol for researchers,

scientists, and drug development professionals.

Abstract
This technical guide provides a detailed overview of the chemical compound identified by CAS

number 41684-08-6, chemically known as 4-((4-ethyl-5-(2-hydroxy-4-methoxyphenyl)-4H-1,2,4-

triazol-3-yl)thio)benzene-1,3-diol. Extensive research of available scientific literature and safety

data reveals a significant lack of specific information for this particular substance. This guide

will address the current informational void and provide general guidance on handling

structurally related compounds, emphasizing the critical need for empirical testing in the

absence of specific data.

Introduction and Identification
The compound with CAS number 41684-08-6 is a complex heterocyclic molecule incorporating

a 1,2,4-triazole core, a substituted phenol, and a resorcinol moiety linked by a thioether bridge.
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The structural complexity suggests potential for diverse biological activities, making it a

molecule of interest for medicinal chemistry and drug discovery. However, a thorough search of

chemical databases and scientific literature did not yield specific data pertaining to this exact

CAS number.

Table 1: Compound Identification

Identifier Value

CAS Number 41684-08-6

Chemical Name
4-((4-ethyl-5-(2-hydroxy-4-methoxyphenyl)-4H-

1,2,4-triazol-3-yl)thio)benzene-1,3-diol

Molecular Formula C₁₇H₁₆N₄O₄S

Molecular Weight 388.4 g/mol

Predicted Physicochemical Properties
In the absence of experimental data, computational methods can provide estimated

physicochemical properties. These predictions are valuable for preliminary assessment but

must be confirmed experimentally.

Table 2: Predicted Physicochemical Properties
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Property Predicted Value Notes

LogP 3.5 - 4.5

Indicates moderate lipophilicity,

suggesting potential for cell

membrane permeability.

Topological Polar Surface Area

(TPSA)
145 Å²

Suggests the molecule may

have limited blood-brain barrier

penetration.

Hydrogen Bond Donors 4

Hydrogen Bond Acceptors 7

Rotatable Bonds 6

Potential Hazards and Safety Precautions
Given the absence of a specific Safety Data Sheet (SDS) for CAS 41684-08-6, a precautionary

approach based on the constituent functional groups is imperative. The molecule contains a

thiol group, which can be toxic, and phenolic moieties that may cause skin and eye irritation.

General Handling Guidelines
Due to the unknown toxicological profile, this compound should be handled with extreme

caution in a well-ventilated laboratory, preferably within a fume hood.[1][2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[3][4]

Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile) should be worn at all

times.[5] Contaminated clothing should be removed and laundered before reuse.[5]

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[3]

Fire and Explosion Hazards
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While not explicitly known, organic compounds of this nature can be combustible.

Extinguishing Media: Use dry chemical, CO₂, water spray, or alcohol-resistant foam for

extinction.[2]

Hazardous Decomposition Products: Thermal decomposition may produce toxic gases such

as carbon oxides, nitrogen oxides, and sulfur oxides.[2][6]

Storage and Disposal
Storage: The compound should be stored in a tightly sealed container in a cool, dry, and

well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1]

Disposal: Waste disposal should be conducted in accordance with all applicable local,

regional, and national regulations.[1][4]

Synthesis and Experimental Protocols
A definitive, validated synthesis protocol for CAS 41684-08-6 is not available in the published

literature. However, a plausible synthetic route can be conceptualized based on established

organic chemistry principles for the formation of similar 1,2,4-triazole thioethers.

Conceptual Synthetic Workflow
The synthesis would likely involve a multi-step process, beginning with the construction of the

substituted 1,2,4-triazole core, followed by the introduction of the thioether linkage to the

resorcinol moiety.

e CthMazion oup
hiobstorcCA

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of CAS 41684-08-6.

Recommended Experimental Validation
Any proposed synthesis must be followed by rigorous characterization of the final product to

confirm its identity and purity.
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Table 3: Recommended Analytical Techniques

Technique Purpose

Nuclear Magnetic Resonance (NMR)

Spectroscopy (¹H, ¹³C)

To elucidate the chemical structure and confirm

the connectivity of atoms.

High-Resolution Mass Spectrometry (HRMS)
To determine the exact molecular weight and

elemental composition.

Infrared (IR) Spectroscopy
To identify the presence of key functional groups

(e.g., -OH, -SH, C=N).

High-Performance Liquid Chromatography

(HPLC)
To assess the purity of the compound.

Melting Point Analysis As an indicator of purity.

Potential Biological Activity and Research
Applications
The structural motifs present in CAS 41684-08-6 are found in compounds with a wide range of

biological activities.

1,2,4-Triazoles: This heterocyclic core is a well-known pharmacophore present in numerous

antifungal, antiviral, and anticancer agents.

Phenols and Resorcinols: These moieties can act as antioxidants and are often involved in

hydrogen bonding interactions with biological targets.

Thioethers: The thioether linkage can influence the compound's metabolic stability and

pharmacokinetic properties.

Given these features, this compound could be a candidate for screening in various biological

assays, including but not limited to:

Antimicrobial assays

Anticancer cell proliferation assays
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Enzyme inhibition assays (e.g., kinases, phosphatases)

Conclusion and Future Directions
The compound with CAS number 41684-08-6 represents a novel chemical entity with a notable

absence of published data. This guide has provided a framework for its safe handling, a

conceptual synthetic approach, and potential areas of biological investigation. It is imperative

that any future work on this compound begins with a thorough experimental validation of its

properties and a comprehensive toxicological assessment. The potential for this molecule to

serve as a scaffold in drug discovery warrants further investigation by the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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